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Compound of Interest

Compound Name: Cholesteryl Heneicosanoate

Cat. No.: B15601101 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Cholesteryl Heneicosanoate was found.

The following information is compiled from data on closely related cholesteryl esters, primarily

Cholesteryl Eicosanoate, and general safety guidelines for handling cholesterol and its

derivatives. Researchers should handle this compound with care, assuming it may have

hazards similar to related chemicals.

Frequently Asked Questions (FAQs)
Q1: What is Cholesteryl Heneicosanoate?

Cholesteryl Heneicosanoate is an ester of cholesterol and heneicosanoic acid. It belongs to

the class of lipids known as cholesteryl esters, which are important components of cellular

membranes and lipoproteins. In a laboratory setting, it is a solid, waxy substance.

Q2: What are the primary hazards associated with Cholesteryl Heneicosanoate?

While specific toxicity data is unavailable, it is prudent to handle Cholesteryl Heneicosanoate
as a compound with potential for mild skin and eye irritation upon direct contact. Inhalation of

dust particles should be avoided. It is not considered to be a highly hazardous substance, but

good laboratory practices should always be followed.

Q3: What personal protective equipment (PPE) should I wear when handling this compound?
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It is recommended to wear standard laboratory PPE, including safety glasses or goggles, a lab

coat, and nitrile gloves.[1][2] If there is a risk of generating dust, a dust mask or respirator may

be appropriate.

Q4: How should I store Cholesteryl Heneicosanoate?

Cholesteryl Heneicosanoate should be stored in a tightly sealed container in a cool, dry

place.[3][4] For long-term storage, refrigeration at 2-8°C is recommended to ensure stability.[3]

Q5: How do I properly dispose of Cholesteryl Heneicosanoate waste?

Dispose of Cholesteryl Heneicosanoate and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste. Avoid releasing it into the environment.

Troubleshooting Guide
Issue Possible Cause Solution

Difficulty Dissolving the

Compound

Cholesteryl Heneicosanoate is

insoluble in water and has

limited solubility in many

common solvents.

Use nonpolar organic solvents

such as chloroform,

dichloromethane, or warm

ethers. Gentle heating may aid

in dissolution, but be mindful of

the compound's melting point.

Compound Appears Clumped

or Discolored

The compound may have

absorbed moisture or

degraded due to improper

storage.

Ensure the storage container

is tightly sealed and stored in a

dry environment. If

degradation is suspected, it is

advisable to use a fresh batch

for sensitive experiments.

Inconsistent Experimental

Results

This could be due to variations

in the purity of the compound

or improper handling leading to

contamination.

Always use a high-purity grade

of the compound. Ensure all

glassware is clean and dry

before use. Avoid repeated

opening and closing of the

storage container to minimize

exposure to air and moisture.
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Physical and Chemical Properties
Property Value Source

Molecular Formula C₄₈H₈₆O₂ (Calculated)

Molecular Weight 700.2 g/mol (Calculated)

Appearance White to off-white solid [1][2]

Melting Point
Approximately 85 °C (for

Cholesteryl Eicosanoate)
[5]

Solubility
Insoluble in water. Soluble in

nonpolar organic solvents.

General knowledge for

cholesteryl esters

Experimental Protocols
Protocol 1: Weighing and Preparing a Stock Solution

Preparation: Before handling, ensure you are wearing the appropriate personal protective

equipment (safety glasses, lab coat, and gloves).

Weighing: Tare a clean, dry weighing boat on an analytical balance. Carefully transfer the

desired amount of Cholesteryl Heneicosanoate to the weighing boat using a clean spatula.

Record the exact weight.

Transfer: Carefully transfer the weighed solid into a suitable volumetric flask.

Dissolution: Add a small amount of the desired nonpolar solvent (e.g., chloroform) to the

flask and swirl gently to dissolve the solid. You may need to gently warm the solution.

Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark

of the volumetric flask.

Storage: Cap the flask and invert several times to ensure a homogenous solution. Store the

stock solution in a tightly sealed container, protected from light, and at an appropriate

temperature.

Protocol 2: Safe Handling and Spill Cleanup
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Handling: Always handle Cholesteryl Heneicosanoate in a well-ventilated area. Avoid

creating dust.

Spill Containment: In case of a small spill, cordon off the area.

Cleanup: Gently sweep the solid material into a designated waste container using a brush

and dustpan.[2] Avoid generating dust. For any remaining residue, wipe the area with a cloth

dampened with a suitable organic solvent, followed by soap and water.

Disposal: Dispose of the waste and cleaning materials in accordance with institutional and

local regulations.

Laboratory Workflow for Handling Cholesteryl
Heneicosanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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